Cas no 1261924-23-5 (2-Amino-5-[4-(pyrrolidinylsulfonyl)phenyl]nicotinic acid)

• Product Name: 2-Amino-5-[4-(pyrrolidinylsulfonyl)phenyl]nicotinic acid
• CAS No: 1261924-23-5
• MF: C₁₆H₁₇N₃O₄S
• MW: 347.388882398605
• MDL: MFCD18318744
• CID: 2763803
• PubChem ID: 53224692
• Update Time: 2025-11-02

2-Amino-5-[4-(pyrrolidinylsulfonyl)phenyl]nicotinic acid Chemical and Physical Properties

Names and Identifiers

• 2-AMINO-5-[4-(PYRROLIDINYLSULFONYL)PHENYL]NICOTINIC ACID
• 2-Amino-5-(4-(pyrrolidin-1-ylsulfonyl)phenyl)nicotinic acid
• 2-Amino-5-[4-(pyrrolidinylsulfonyl)phenyl]nicotinic acid, 95%
• MFCD18318744
• 2-Amino-5-[4-(pyrrolidine-1-sulfonyl)phenyl]pyridine-3-carboxylic acid
• 1261924-23-5
• DTXSID50688478
• 2-Amino-5-[4-(pyrrolidinylsulfonyl)phenyl]nicotinic acid

• MDL： MFCD18318744
• Inchi： 1S/C16H17N3O4S/c17-15-14(16(20)21)9-12(10-18-15)11-3-5-13(6-4-11)24(22,23)19-7-1-2-8-19/h3-6,9-10H,1-2,7-8H2,(H2,17,18)(H,20,21)
• InChI Key： GCOAIYZLHJPEIQ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C2C=NC(=C(C(=O)O)C=2)N)=CC=1)(N1CCCC1)(=O)=O

Computed Properties

• Exact Mass: 347.09397721Da
• Monoisotopic Mass: 347.09397721Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 548
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 122Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 2-Amino-5-[4-(pyrrolidinylsulfonyl)phenyl]nicotinic acid

Comprehensive Overview of 2-Amino-5-[4-(pyrrolidinylsulfonyl)phenyl]nicotinic acid (CAS No. 1261924-23-5)

2-Amino-5-[4-(pyrrolidinylsulfonyl)phenyl]nicotinic acid (CAS No. 1261924-23-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to in abbreviated forms such as 2-Amino-5-phenylnicotinic acid derivative, belongs to the class of sulfonamide-containing nicotinic acid derivatives. Its unique structural features, including the pyrrolidinylsulfonyl moiety, make it a valuable intermediate in drug discovery and development.

The molecular structure of 2-Amino-5-[4-(pyrrolidinylsulfonyl)phenyl]nicotinic acid combines a nicotinic acid core with a phenylsulfonyl group, further modified by a pyrrolidine ring. This configuration imparts distinct physicochemical properties, such as moderate solubility in polar organic solvents and stability under standard laboratory conditions. Researchers have explored its potential in targeting enzyme inhibition and receptor modulation, particularly in the context of metabolic and inflammatory pathways.

One of the most compelling applications of CAS No. 1261924-23-5 lies in its role as a building block for bioactive molecules. Recent studies highlight its utility in synthesizing compounds with potential anti-diabetic and anti-inflammatory properties. For instance, derivatives of this compound have shown promise in preclinical trials for modulating PPAR-gamma (Peroxisome Proliferator-Activated Receptor gamma), a key target in metabolic disorder therapeutics. This aligns with current trends in precision medicine and personalized healthcare, where researchers seek novel scaffolds to address complex diseases.

In the context of drug design, the sulfonamide group in 2-Amino-5-[4-(pyrrolidinylsulfonyl)phenyl]nicotinic acid offers versatility for chemical modifications. This feature enables medicinal chemists to fine-tune pharmacokinetic properties such as bioavailability and blood-brain barrier permeability. The compound’s hydrogen-bonding capacity, attributed to its amino and carboxylic acid functionalities, further enhances its suitability for interactions with biological targets.

From a synthetic chemistry perspective, CAS No. 1261924-23-5 is often prepared via multi-step organic reactions, including Suzuki coupling and sulfonylation techniques. Its purity and stability are critical for reproducibility in research, prompting stringent quality control measures during production. Analytical methods such as HPLC and NMR spectroscopy are routinely employed to verify its structural integrity.

The growing demand for innovative pharmaceutical intermediates has positioned 2-Amino-5-[4-(pyrrolidinylsulfonyl)phenyl]nicotinic acid as a compound of interest in both academic and industrial settings. Its relevance to small-molecule drug development is underscored by the increasing number of patents and publications referencing its derivatives. Additionally, the compound’s alignment with green chemistry principles—such as the use of catalytic methods for its synthesis—resonates with contemporary efforts to reduce environmental impact in chemical manufacturing.

In summary, 2-Amino-5-[4-(pyrrolidinylsulfonyl)phenyl]nicotinic acid (CAS No. 1261924-23-5) represents a versatile and pharmacologically relevant scaffold. Its applications span drug discovery, biochemical research, and material science, making it a focal point for scientists exploring next-generation therapeutics. As the field of medicinal chemistry evolves, this compound is poised to play a pivotal role in addressing unmet medical needs through innovative molecular design.